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Compound of Interest

Compound Name: Benzeneacetamide, N-methoxy-
CAS No.: 112403-78-8
Cat. No.: B8766666
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Executive Summary & Compound Identity

Benzeneacetamide, N-methoxy- (CAS: 78376-59-7) is a specialized hydroxamic acid ether
used primarily as a Directing Group (DG) in transition-metal catalyzed C—H activation (e.g.,
Rh(lll)-catalyzed annulations). Unlike standard amides, the N-methoxy moiety imparts unique
electronic properties, enabling "chameleon-like" reactivity where the amide can act as both a
directing group and an internal oxidant.

Correct structural validation is critical because this compound is often synthesized alongside or
compared with:

¢ Benzeneacetamide (Primary amide precursor).
» N-Methoxy-N-methyl-2-phenylacetamide (The "Weinreb Amide" analog).

* N-(2-Methoxyphenyl)acetamide (An isomeric anilide impurity).

Core Chemical Structure[1][2]
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e |[UPAC Name:
-Methoxy-2-phenylacetamide[1]

e Formula:

e SMILES:CO[NH]C(=0)Cclcccccl

Experimental Protocol for Optimal Resolution

To distinguish the labile N-H proton and resolve potential rotamers, specific acquisition
parameters are required.

Sample Preparation Strategy

e Solvent Selection:

o DMSO-d6 (Recommended): Essential for observing the Amide N-H signal, which is often
broadened or invisible in CDCI

due to rapid exchange. DMSO also stabilizes the dominant Z-conformer, simplifying the
spectrum.

o CDCI

: Acceptable for carbon backbone assignment but may cause the N-H peak to merge with
the baseline.

e Concentration: 10-15 mg in 0.6 mL solvent. High concentrations may induce dimerization via
H-bonding, shifting the N-H signal downfield.

e Temperature: Run at 298 K (25°C).

o Note: If peaks appear broadened (humps), this indicates restricted rotation around the
C(O)-N bond. Heating to 323 K (50°C) will coalesce rotamers into sharp averages.

Comparative 1H NMR Interpretation
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The proton spectrum of N-methoxybenzeneacetamide is defined by the diagnostic N-OMe
singlet and the Benzylic methylene group.

Data Table: Chemical Shift Assignments (DMSO-d6, 400
MHz)
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3.35-3.45 S

oH Ph-CH

Benzylic
protons.
Upfield of the
N-OMe

signal.

: . lysis: Distinquishi |

N-
Benzeneacetamide N-Methoxy-N-
Feature Methoxybenzeneace .
_ (Parent) methyl... (Weinreb)

tamide (Target)
N-H Signal 11.2 (1H) 6.8& 7.4 (2H, broad) ~ Absent
N-Me Signal Absent Absent 3.18 (3H, 5)
N-OMe Signal 3.70 (3H, s) Absent 3.65 (3H, 5)

) Prominent (Broad

Rotamers Minor/Fast Exchange None

humps at RT)

Technical Insight: The Weinreb amide analog often shows two sets of signals at room

temperature (approx 60:40 ratio) or broad humps due to the high barrier of rotation caused by

the N-Me/O-Me steric clash. The target molecule (N-H) has less steric bulk, typically resulting in

a sharper spectrum dominated by the Z-isomer (trans-carbonyl).

13C NMR Spectral Interpretation

The Carbon-13 spectrum provides the definitive confirmation of the hydroxamic ether linkage.

Data Table: 13C Chemical Shifts (DMSO-d6, 100 MHz)
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primary amides
(172 ppm) but
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due to N-O

induction.

Ar-C 1355
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Anchor point for
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CH
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Intense peaks
due to symmetry
(2C each).

126.5

CH
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Single intensity

peak.

N-OMe 63.0 - 64.5

CH

N-O-CH
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DIAGNOSTIC.
Significantly
downfield from
standard

methoxy ethers (

55) due to the N-
O bond.

Bn-CH2 39.5-41.0

CH

Ph-CH

Often obscured
by DMSO
solvent peaks
(~39.5). Check
HSQC to
confirm.

Structural Validation Workflow

© 2026 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8766666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

The following logic flow illustrates how to definitively confirm the structure and rule out common
impurities using the data above.

Unknown Sample
(Suspected N-Methoxy amide)

Dissolve in DMSO-d6
(Check 1H NMR)

Is there a broad singlet
> 10 ppm?

ﬁ(or < Bp%es (11.2 ppm)

Is there an N-Me singlet Check O-Me Shift
(~3.2 ppm)? (13C NMR)

o (NH2 observed) 64 ppm (N-O-C) ~56 ppm (Ar-O-C)

IMPURITY: IMPURITY:

CONFIRMED: ISOMER:

Weinreb Amide Primary Amide

(N-Methoxy-N-methyl) (Benzeneacetamide) A INE R EEENS

N-Methoxybenzeneacetamide

Click to download full resolution via product page

Figure 1: Decision tree for spectroscopic validation of N-alkoxy amides versus common

synthetic byproducts.

Mechanistic Context: Why This Matters

In drug development, this molecule is not just an intermediate; it is a "privileged structure” for
C-H Activation. The N-methoxy group coordinates with metals (Rh, Ru) to direct
functionalization to the ortho-position of the phenyl ring.

o Impurity Alert: If the N-methoxy group is cleaved during synthesis (e.g., by harsh reduction),
you will revert to the primary amide. The disappearance of the singlet at 3.70 ppm is the first
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indicator of this degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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